Cas no 1604-40-6 (9,10-Anthracenedione,2,6-dinitro-)

9,10-Anthracenedione,2,6-dinitro- Properties

Names and Identifiers

• 9,10-Anthracenedione,2,6-dinitro-
• 2,6-dinitroanthracene-9,10-dione
• 2,6-dinitroanthraquinone
• SCHEMBL11207794
• 2,6-dinitroan-thraquinone
• DTXSID40166876
• 1604-40-6
• EINECS 216-511-9
• 9,10-Anthracenedione, 2,6-dinitro-
• 2,6-DINITRO-9,10-ANTHRACENEDIONE
• PVN99864LS
• UNII-PVN99864LS
• NS00025224
• +Expand

• InChIKey： OPXXCGAYBFDPHY-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H6N2O6/c17-13-9-3-1-7(15(19)20)5-11(9)14(18)10-4-2-8(16(21)22)6-12(10)13/h1-6H
• SMILES： O=[N+](C1C=CC2C(C3C=C([N+]([O-])=O)C=CC=3C(=O)C=2C=1)=O)[O-]

Computed Properties

• Exact Mass: 298.02258
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 298.02258592g/mol
• Heavy Atom Count: 22
• Complexity: 488
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 120.42